Silica Gel, 40-63 Micron Particles

• CAS No.: 112926-00-8
• Product Name: Silica Gel, 40-63 Micron Particles
• Molecular Formula: (SiO2)n; SiO2; O2Si
• Molecular Weight: 60.084 g/mol
• IUPAC Name: dioxosilane
• Standard InChI: InChI=1S/O2Si/c1-3-2
• Standard InChIKey: VYPSYNLAJGMNEJ-UHFFFAOYSA-N
• Impurities: Major impurities in crystalline silica polymorphs include aluminium, iron, titanium, lithium, sodium, potassium and calcium. The concentrations of these impurities vary from specimen to specimen but are generally below 1.0% in weight as oxide.
• SMILES: O=[Si]=O
• Canonical SMILES: O=[Si]=O
• Boiling Point: 4046 °F at 760 mm Hg (NIOSH, 2016); 4046 °F; 2230 °C; >2200 °C; 4046°F
• Colorform: Amorphous powder; Transparent to gray powder (Note: Amorphous silica is the non-crystalline form of O2Si). ... solid; Silica gel is a coherent, rigid, continuous three-dimensional network of spherical particles of colloidal microporous silica.; Transparent crystals
• Density: 2.2 (NIOSH, 2016); 2.2 @ 25 °C; 2.6; 2.3 g/cm³; 2.6 g/m³; 2.20
• Melting Point: 3110 °F (NIOSH, 2016); Mp 1716-1736 °; 3110 °F; 1710 °C; 1716-1736°C; 1703 °C; 1610 °C; 1713 °C; 3110°F
• Physical Description: Transparent to gray, odorless powder. Irritating to the skin and eyes on contact. Inhalation will cause irritation in the respiratory tract. [Note: Amorphous silica is the non-crystalline form of SiO2.]; PelletsLargeCrystals, OtherSolid, Liquid; DryPowder; Liquid; DryPowder; OtherSolid; DryPowder; DryPowder, Liquid; DryPowder, OtherSolid; Liquid; OtherSolid; PelletsLargeCrystals; WetSolid; WetSolid, Liquid; DryPowder; DryPowder, Liquid; DryPowder, PelletsLargeCrystals; OtherSolid; PelletsLargeCrystals; DryPowder; DryPowder, Liquid; DryPowder, OtherSolid; DryPowder, OtherSolid, Liquid; DryPowder, PelletsLargeCrystals; DryPowder, PelletsLargeCrystals, Liquid; DryPowder, PelletsLargeCrystals, OtherSolid; DryPowder, PelletsLargeCrystals, WetSolid; DryPowder, WetSolid; Liquid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid; WetSolid; WetSolid, Liquid; PelletsLargeCrystals; White, fluffy powder or granules. Hygroscopic; Solid; FINE WHITE POWDER.; COLOURLESS OR WHITE CRYSTALS.; COLOURLESS WHITE CRYSTALS.; Transparent to gray, odorless powder. [Note: Amorphous silica is the non-crystalline form of SiO2.]
• Description: Silicon Dioxide is a natural compound of silicon and oxygen found mostly in sand, Silica has three main crystalline varieties: quartz, tridymite, and cristobalite. Fine particulate silica dust from quartz rock causes over a long-term progressive lung injury, silicosis. (NCI04); Silica is another name for the chemical compound composed of silicon and oxygen with the chemical formula SiO2, or silicon dioxide. There are many forms of silica. All silica forms are identical in chemical composition, but have different atom arrangements. Silica compounds can be divided into two groups, crystalline (or c-silica) and amorphous silica (a-silica or non-crystalline silica). c-Silica compounds have structures with repeating patterns of silicon and oxygen. a-Silica chemical structures are more randomly linked when compared to c-silica. All forms of silica are odorless solids composed of silicon and oxygen atoms. Silica particles become suspended in air and form non-explosive dusts. Silica may combine with other metallic elements and oxides to form silicates.; Silicon dioxide is a silicon oxide made up of linear triatomic molecules in which a silicon atom is covalently bonded to two oxygens.
• Solubility: Insoluble (NIOSH, 2016); Insoluble; Silica is rather poorly soluble in water although solubility is higher for the amorphous than for the crystalline morphologies. ... The external amorphous layer in quartz is more soluble than the crystalline underlying core.; AMORPHOUS IS SOL IN ALKALIES, ESP WHEN FINELY DIVIDED; Practically insoluble in water or acids. Dissolves readily in HF, forming silicon tetrafluoride.; Very slightly sol in alkali.; Soluble in hot potassium hydroxide and hot sodium hydroxide solutions. Insoluble in ethanol.; Silica is rather poorly soluble in water and solubility is lower for the crystalline than for the amorphous morphologies. ...Solubility increases with temperature and pH and is affected by the presence of trace metals. Particle size influences the rate of solubility.; The external amorphous layer in quartz (the Beilby layer) is more soluble than the crystalline underlying core.; Solubility in water: none
• Synonyms: 380, Aerosil; Aerosil; Aerosil 380; Cristobalite; Dioxide, Silicon; G32, Quso; Quso G 32; Quso G-32; Quso G32; Silica; Silicon Dioxide; Tridymite
• Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016); approx 0 mm Hg; 10 mm Hg @ 1732 °C; 0 mmHg (approx)
• PubChem Compound: 24261
• Last Modified: Nov 11 2021